Cas no 272442-17-8 (Carbamic acid,[(1S)-1-[[4-(1,1-dimethylethoxy)phenyl]methyl]-2-(6-nitro-1H-benzotriazol-1-yl)-2-thioxoethyl]-,1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[(1S)-1-[[4-(1,1-dimethylethoxy)phenyl]methyl]-2-(6-nitro-1H-benzotriazol-1-yl)-2-thioxoethyl]-,1,1-dimethylethyl ester (9CI)
• CAS No: 272442-17-8
• MF: C₂₄H₂₉N₅O₅S
• MW: 499.582564115524
• CID: 248030
• PubChem ID: 60146138
• Update Time: 2025-04-19

Carbamic acid,[(1S)-1-[[4-(1,1-dimethylethoxy)phenyl]methyl]-2-(6-nitro-1H-benzotriazol-1-yl)-2-thioxoethyl]-,1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S)-1-[[4-(1,1-dimethylethoxy)phenyl]methyl]-2-(6-nitro-1H-benzotriazol-1-yl)-2-thioxoethyl]-,1,1-dimethylethyl ester (9CI)
• Boc-ThionoTyr(tBu)-1-(6-nitro)benzotriazolide
• Carbamic acid,[(1S)-1-[[4-(1,1-dimethylethoxy)phenyl]methyl]-2-(6-nitro-1H-benzotriazol-1-yl)-2-thioxoethyl]-,1,1-dimethyleth
• tert-butyl N-[(2S)-3-[4-[(2-methylpropan-2-yl)oxy]phenyl]-1-(6-nitrobenzotriazol-1-yl)-1-sulfanylidenepropan-2-yl]carbamate
• DTXSID50733811
• A18550
• 272442-17-8
• tert-Butyl [(2S)-3-(4-tert-butoxyphenyl)-1-(6-nitro-1H-benzotriazol-1-yl)-1-sulfanylidenepropan-2-yl]carbamate

• Inchi： 1S/C24H29N5O5S/c1-23(2,3)33-17-10-7-15(8-11-17)13-19(25-22(30)34-24(4,5)6)21(35)28-20-14-16(29(31)32)9-12-18(20)26-27-28/h7-12,14,19H,13H2,1-6H3,(H,25,30)/t19-/m0/s1
• InChI Key： IGWRHRQJZDOTQJ-IBGZPJMESA-N
• SMILES： S=C([C@H](CC1C=CC(=CC=1)OC(C)(C)C)NC(=O)OC(C)(C)C)N1C2C=C(C=CC=2N=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 499.18894022g/mol
• Monoisotopic Mass: 499.18894022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 156Ų